Cerium sulfate

Specification

• CAS No.: 13454-94-9
• Molecular Formula: CeH2O4S
• Molecular Weight: 238.20 g/mol
• IUPAC Name: cerium;sulfuric acid
• Standard InChI: InChI=1S/Ce.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)
• Standard InChI Key: RWACICCRNCPMDT-UHFFFAOYSA-N
• SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Ce+3].[Ce+3]
• Canonical SMILES: OS(=O)(=O)O.[Ce]

Introduction

Classification and Chemical Structure

Cerium sulfate exists primarily in two oxidation states, each with distinct properties and applications.

Cerium(III) Sulfate

Cerium(III) sulfate, also known as cerous sulfate, has the chemical formula Ce₂(SO₄)₃. It is one of the few salts whose solubility in water decreases with rising temperature, making it somewhat unusual among inorganic compounds. The anhydrous form is a hygroscopic white solid that begins to decompose at temperatures above 600°C and possesses a monoclinic crystal structure.
Various hydrated forms exist, including:

• Tetrahydrate (Ce₂(SO₄)₃·4H₂O)

• Octahydrate (Ce₂(SO₄)₃·8H₂O)

• Nonahydrate (Ce₂(SO₄)₃·9H₂O)
  The tetrahydrate has a monoclinic crystal structure with space group P21/c (space group 14), while the nonahydrate has a hexagonal crystal structure with space group P63/m (space group 176). Hydrates with 12, 5, and 2 water molecules have also been documented.

Cerium(IV) Sulfate

Cerium(IV) sulfate, commonly referred to as ceric sulfate, has the chemical formula Ce(SO₄)₂. It typically exists in various hydrated forms, with the tetrahydrate (Ce(SO₄)₂·4H₂O) being the most common. Some sources also report a complex with sulfuric acid, represented as Ce(SO₄)₂·xH₂O·yH₂SO₄. This form illustrates cerium's ability to form complex structures with additional acid molecules.

Physical Properties

Cerium(III) Sulfate

The physical properties of cerium(III) sulfate vary depending on its hydration state. The anhydrous form is a white solid that is hygroscopic in nature. The thermal analysis from research studies indicates that dehydration occurs between approximately 75-275°C, with initial decomposition observed at around 600°C.

Cerium(IV) Sulfate

Cerium(IV) sulfate exhibits distinctive physical properties that make it recognizable and useful for various applications. Table 1 summarizes the key physical properties of different forms of cerium(IV) sulfate.
Table 1: Physical Properties of Cerium(IV) Sulfate Forms

Property	Ce(SO₄)₂·4H₂O	Ce(SO₄)₂ (Anhydrous)	Ce(SO₄)₂·xH₂O·yH₂SO₄
Appearance	Yellow to orange crystals	Yellow solid	Yellow to orange powder
Molecular Weight	404.30	332.24	448.32 (varies with x,y)
Melting Point	180-200°C (dec.)	Not specified	Not specified
Density	3.91 g/cm³	Not specified	Not specified
pH	1.6 (10g/L, H₂O, 20°C)	Not specified	Not specified
Water Solubility	Soluble	Not specified	Soluble
Form	Powder/Solid	Solid	Powder
Sources:
The tetrahydrate form decomposes at a temperature of approximately 195°C according to some sources, while others report a decomposition temperature range of 180-200°C. The specific gravity of the tetrahydrate is reported as 3.91. The pH of a 10g/L aqueous solution at 20°C is approximately 1.6, indicating its acidic nature in solution.

Thermal Behavior and Decomposition

Research on the thermal decomposition of cerium sulfates provides insight into their stability and phase transitions at different temperatures.

Cerium(III) Sulfate Decomposition

According to detailed thermal analysis, cerium(III) sulfate undergoes a series of transformations when heated. Dehydration occurs between approximately 75°C and 275°C. The initial decomposition begins at approximately 600°C, with a gradual weight decrease observed between 600°C and 775°C, followed by a rapid decrease at 775°C.
The decomposition process involves the formation of intermediate oxysulfates and oxysulfides before complete conversion to cerium oxide:
Ce₂(SO₄)₃ → CeOSO₄ (oxysulfate) + Ce₄O₄S₃ (oxysulfide) → CeO₂ (cerium dioxide)
At 800°C, cerium(III) sulfate completely converts to cerium dioxide (CeO₂).

Cerium(IV) Sulfate Decomposition

The thermal decomposition of cerium(IV) sulfate follows a different pathway compared to the cerium(III) form. Studies have identified that the initial hydrate form of Ce(SO₄)₂·4H₂O undergoes dehydration in stages. The TGA (Thermogravimetric Analysis) data suggests that cerium(IV) sulfate has a different decomposition profile, although the initial decomposition temperatures are similar to those of cerium(III) sulfate.

Preparation Methods

Several methods exist for synthesizing cerium sulfate compounds, with the choice of method depending on the desired oxidation state and purity requirements.

Preparation of Anhydrous Cerium(IV) Sulfate

A patented method for preparing anhydrous cerium(IV) sulfate involves using high-purity cerium hydroxide as the starting material. The process includes the following steps:

• Acid dissolution of cerium hydroxide using industrial concentrated sulfuric acid

• Control of H⁺ concentration, Ce⁴⁺ dissolved concentration, and dissolution temperature

• Concentrated crystallization, cooling, and filtering to obtain crystallized cerium(IV) sulfate

• Dehydration and drying in a crucible to obtain anhydrous cerium(IV) sulfate
  This method is reported to produce high-purity anhydrous cerium(IV) sulfate with good water solubility. The process is described as having a short flow and convenient operation, making it suitable for scale production. Additionally, the mother liquor can be reused, providing energy-saving benefits.

Applications

Cerium sulfate compounds find applications in various fields due to their unique properties, particularly their redox behavior.

Catalytic Applications

Cerium(IV) sulfate tetrahydrate has been investigated as a heterogeneous catalyst for organic synthesis reactions. Research has demonstrated its effectiveness as an inorganic solid acidic catalyst for the synthesis of polyhydroquinoline derivatives via four-component Hantzsch reactions.
The key advantages of using cerium(IV) sulfate tetrahydrate as a catalyst include:

• High yields (88-97%)

• Clean reaction profiles

• Simple methodology

• Short reaction times (15-25 minutes)

• Inexpensive and readily available catalyst

• Recoverability and reusability without significant loss of catalytic activity

Oxidation Reactions

Cerium(IV) ammonium sulfate, a related compound, serves as a convenient reagent for various oxidation reactions, including:

• Oxidation of aromatic rings

• Conversion of halophenols to quinones

• Regioselective Baeyer-Villiger oxidation

• Oxidative aromatization
  These applications highlight the importance of cerium's redox properties in organic synthesis and transformation reactions.

Biological and Environmental Effects

Inhalation Exposure

As poorly soluble particles, cerium oxide particles behave like other airborne particles, with deposition in the respiratory tract based on aerodynamic properties. Once deposited in the lung, insoluble cerium compounds may dissolve slowly, as evidenced by the low percentage of cerium found in other tissues.
More soluble forms of cerium may be systemically absorbed more easily from the lung. Studies comparing different cerium compounds (chloride, citrate, and fused clay) showed that the initial body burden of all forms decreased rapidly during the first two weeks, likely due to mucociliary elimination to the gastrointestinal tract.